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Compound of Interest

Compound Name: 5-Hepten-2-one

Cat. No.: B3045438 Get Quote

An In-depth Technical Guide to the Safe Handling of
5-Hepten-2-one
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

based on available public information. A comprehensive Safety Data Sheet (SDS) for 5-
Hepten-2-one (CAS: 6714-00-7) was not readily available at the time of writing. Much of the

detailed safety information has been extrapolated from data on its isomer, 6-Methyl-5-hepten-
2-one (CAS: 110-93-0), and general principles for handling flammable ketones. Users must

exercise caution and should consult a certified safety professional before handling this

chemical.

Chemical and Physical Properties
5-Hepten-2-one is a ketone with the molecular formula C7H12O. For clarity and comparison,

the properties of both 5-Hepten-2-one and its more well-documented isomer, 6-Methyl-5-
hepten-2-one, are presented below.
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Property 5-Hepten-2-one 6-Methyl-5-hepten-2-one

CAS Number 6714-00-7[1] 110-93-0[2][3]

Molecular Formula C7H12O[1] C8H14O[2][3]

Molecular Weight 112.17 g/mol 126.20 g/mol [2]

Appearance
Colorless to light yellow liquid

(presumed)
Colorless to light yellow liquid

Boiling Point 50-52 °C @ 12 Torr[1] 73 °C @ 18 mmHg

Density 0.8442 g/cm³ @ 20 °C[1] 0.855 g/mL at 25 °C

Flash Point Not available 56 °C (132.8 °F) - closed cup

Water Solubility Insoluble (presumed) Insoluble

Hazard Identification and GHS Classification
A specific GHS classification for 5-Hepten-2-one is not readily available. However, based on

the properties of similar ketones and its isomer, it should be treated as a flammable liquid. The

following table outlines the presumed and known hazards.
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Hazard
5-Hepten-2-one
(Presumed)

6-Methyl-5-hepten-2-one
(Known)

GHS Pictograms Flammable liquid (GHS02)
Flammable liquid (GHS02),

Harmful to aquatic life

Signal Word Warning Warning[2][3]

Hazard Statements
H226: Flammable liquid and

vapor

H226: Flammable liquid and

vapor, H402: Harmful to

aquatic life, H412: Harmful to

aquatic life with long lasting

effects[4]

Precautionary Statements

P210, P233, P240, P241,

P242, P243, P280,

P303+P361+P353,

P370+P378, P403+P235,

P501

P210, P233, P240, P241,

P242, P243, P273, P280,

P303+P361+P353,

P370+P378, P403+P235,

P501[3]

Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 5-Hepten-2-one.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Wear suitable protective clothing, including gloves and eye/face protection.[1]

Avoid contact with skin and eyes.[1]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[5]

Use non-sparking tools.[1]

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.[5]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Store apart from foodstuff containers.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 5-Hepten-2-one:

PPE Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles. A face shield may be appropriate for

larger quantities.[3]

Skin Protection

Chemically resistant gloves (e.g., nitrile rubber).

Lab coat or other protective clothing to prevent

skin contact.

Respiratory Protection

For operations where inhalation exposure is

possible, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[6]

First Aid Measures
In case of exposure to 5-Hepten-2-one, the following first aid measures should be taken:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[5]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

Fire Fighting and Accidental Release Measures
Fire Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Vapors may form explosive mixtures with air.[2] Combustion may produce

carbon monoxide and carbon dioxide.[2]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Accidental Release:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors, mist, or gas.[3]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Containment and Cleanup: Absorb the spillage with an inert material (e.g., sand, vermiculite)

and place it in a suitable, closed container for disposal.[5]

Toxicological and Ecological Information
Detailed toxicological and ecological data for 5-Hepten-2-one is limited. The information for 6-

Methyl-5-hepten-2-one is provided for reference and as a potential indicator of hazards.

Data Point 6-Methyl-5-hepten-2-one

Acute Oral Toxicity (Rat) LD50: > 3500 mg/kg[5]

Acute Dermal Toxicity (Rabbit) LD50: > 5000 mg/kg[5]

Ecotoxicity

Harmful to aquatic life.[5] LC50 (fish): 85.7 mg/L

(96h); EC50 (daphnia): 129 mg/L (48h); IC50

(algae): 191 mg/L (72h).[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety data sheet (SDS) and handling precautions for
5-Hepten-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045438#safety-data-sheet-sds-and-handling-
precautions-for-5-hepten-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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